6-(1-Benzofuran-2-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole

• Molecular Formula: C17H10N4OS
• Molecular Weight: 318.4 g/mol
• IUPAC Name: 6-(1-benzofuran-2-yl)-3-phenyl-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole
• InChI: InChI=1S/C17H10N4OS/c1-2-6-11(7-3-1)15-18-19-17-21(15)20-16(23-17)14-10-12-8-4-5-9-13(12)22-14/h1-10H
• InChI Key: GVLSMMHOYGMDPM-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C2=NN=C3N2N=C(S3)C4=CC5=CC=CC=C5O4

Description

6-(1-Benzofuran-2-yl)-3-phenyl[1,2,4]triazolo[3,4-b][1,3,4]thiadiazole, commonly known as BPTT, is a heterocyclic compound with potential applications in medicinal chemistry. It belongs to the class of triazolo-thiadiazoles and has been studied extensively for its pharmacological properties.

Mechanism of Action

The mechanism of action of BPTT is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes and proteins involved in the growth and proliferation of cancer cells. BPTT has also been shown to have an effect on the immune system, specifically on the activity of macrophages and T cells.
Biochemical and Physiological Effects:
BPTT has been shown to have several biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and proteins involved in cancer cell growth and proliferation. BPTT has also been shown to have an effect on the immune system, specifically on the activity of macrophages and T cells. Additionally, BPTT has been shown to have antioxidant properties.

Advantages and Limitations for Lab Experiments

The advantages of using BPTT in lab experiments include its potential therapeutic applications and its ability to inhibit the growth and proliferation of cancer cells. However, the limitations of using BPTT in lab experiments include its limited solubility in water and its potential toxicity.

Future Directions

There are several future directions for the study of BPTT. One potential area of research is the development of new synthetic methods for BPTT that can improve its solubility and reduce its toxicity. Another area of research is the study of BPTT's potential use in the treatment of other diseases, such as Alzheimer's disease and inflammation. Additionally, further studies are needed to fully understand the mechanism of action of BPTT and its effects on the immune system.

Synthesis Methods

The synthesis of BPTT involves the reaction of 2-aminobenzofuran with phenyl isothiocyanate and 3-phenyl-1,2,4-triazole-5-thiol. The reaction is carried out in the presence of a suitable solvent and a catalyst under reflux conditions. The resulting product is then purified by column chromatography to obtain pure BPTT.

Scientific Research Applications

BPTT has been the subject of several scientific studies due to its potential therapeutic applications. It has been shown to exhibit anticancer, antifungal, and antimicrobial activities. BPTT has also been studied for its potential use in the treatment of Alzheimer's disease and inflammation.